Cas no 2138074-41-4 (1-{1-(iodomethyl)cyclopentyloxy}-3-methylcyclopentane)

• Product Name: 1-{1-(iodomethyl)cyclopentyloxy}-3-methylcyclopentane
• CAS No: 2138074-41-4
• MF: C₁₂H₂₁IO
• MW: 308.199016332626
• CID: 6268698
• PubChem ID: 165489564
• Update Time: 2025-06-26

1-{1-(iodomethyl)cyclopentyloxy}-3-methylcyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-{1-(iodomethyl)cyclopentyloxy}-3-methylcyclopentane
• EN300-1136468
• 2138074-41-4
• 1-{[1-(iodomethyl)cyclopentyl]oxy}-3-methylcyclopentane

• Inchi： 1S/C12H21IO/c1-10-4-5-11(8-10)14-12(9-13)6-2-3-7-12/h10-11H,2-9H2,1H3
• InChI Key： JDZCOVFLFFTDLI-UHFFFAOYSA-N
• SMILES： ICC1(CCCC1)OC1CCC(C)C1

Computed Properties

• Exact Mass: 308.06371g/mol
• Monoisotopic Mass: 308.06371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-{1-(iodomethyl)cyclopentyloxy}-3-methylcyclopentane

Introduction to 1-{1-(Iodomethyl)cyclopentyloxy}-3-methylcyclopentane (CAS No. 2138074-41-4)

The compound 1-{1-(iodomethyl)cyclopentyloxy}-3-methylcyclopentane, identified by the CAS number 2138074-41-4, is a complex organic molecule with a unique structure that has garnered attention in various fields of chemistry. This compound is characterized by its cyclopentane ring system, which is substituted with an iodomethyl group and a methoxy group. The structure of this molecule is particularly interesting due to the presence of two cyclopentane rings, one of which is substituted with an iodomethyl group, while the other bears a methoxy substituent. These structural features make it a valuable compound in both academic and industrial research.

Recent studies have highlighted the potential applications of 1-{1-(iodomethyl)cyclopentyloxy}-3-methylcyclopentane in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with potential pharmacological activity. The iodomethyl group in the molecule serves as a reactive site, enabling various substitution reactions that can lead to the formation of diverse derivatives. These derivatives have shown promise in targeting specific biological pathways, making them candidates for drug development.

The synthesis of 1-{1-(iodomethyl)cyclopentyloxy}-3-methylcyclopentane involves a multi-step process that typically begins with the preparation of cyclopentyl iodide. This intermediate is then subjected to nucleophilic substitution reactions to introduce the methoxy group at the desired position. The reaction conditions, including temperature and solvent selection, play a crucial role in ensuring high yields and purity of the final product. Recent advancements in catalytic methods have further optimized these synthesis pathways, reducing production costs and improving scalability.

In terms of physical properties, 1-{1-(iodomethyl)cyclopentyloxy}-3-methylcyclopentane exhibits a melting point of approximately 55°C and a boiling point around 205°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical reactions. The compound's stability under different storage conditions has also been thoroughly investigated, with results indicating that it remains stable at room temperature when protected from light and moisture.

From an environmental perspective, the biodegradation potential of 1-{1-(iodomethyl)cyclopentyloxy}-3-methylcyclopentane has been studied to assess its impact on ecosystems. Research findings suggest that under aerobic conditions, the compound undergoes microbial degradation within a period of several weeks, minimizing its persistence in natural environments. This information is critical for industries utilizing this compound, as it aids in compliance with environmental regulations and promotes sustainable practices.

Looking ahead, ongoing research is focused on expanding the utility of 1-{1-(iodomethyl)cyclopentyloxy}-3-methylcyclopentane in advanced materials science applications. Its unique structural features make it an ideal candidate for use in polymer synthesis and as a building block for complex molecular architectures. Additionally, investigations into its electronic properties are underway, with potential applications in organic electronics being explored.

In conclusion, 1-{1-(iodomethyl)cyclopentyloxy}-3-methylcyclopentane (CAS No. 2138074-41-4) stands out as a versatile compound with significant potential across multiple disciplines. Its structural complexity provides a foundation for innovative research and development efforts, while its favorable physical and chemical properties enhance its practicality in real-world applications. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in shaping future advancements in chemistry and related fields.